Cas no 1352514-53-4 ([2-(2-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone)

• Product Name: [2-(2-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone
• CAS No: 1352514-53-4
• MF: C₁₉H₂₂N₂OS
• MW: 326.455783367157
• CID: 5169139
• Update Time: 2025-10-29

[2-(2-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone Chemical and Physical Properties

Names and Identifiers

• [2-(2-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone

• Inchi： 1S/C19H22N2OS/c1-14(2)23-18-16(10-6-12-20-18)17-11-7-13-21(17)19(22)15-8-4-3-5-9-15/h3-6,8-10,12,14,17H,7,11,13H2,1-2H3
• InChI Key： MTRVBLNVYKCHQN-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C1=CC=CN=C1SC(C)C)(C1=CC=CC=C1)=O

Additional information on [2-(2-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone

Research Briefing on [2-(2-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone (CAS: 1352514-53-4)

In recent years, the compound [2-(2-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone (CAS: 1352514-53-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound, with the CAS number 1352514-53-4, is a small molecule featuring a unique structural motif combining a pyrrolidine ring, a pyridine moiety, and a phenylmethanone group. Recent studies have highlighted its role as a modulator of specific biological targets, particularly in the context of neurodegenerative diseases and cancer. The isopropylsulfanyl group attached to the pyridine ring is believed to enhance the compound's bioavailability and target binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that [2-(2-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone exhibits potent inhibitory activity against a key enzyme involved in protein misfolding, which is implicated in Alzheimer's disease. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing critical interactions with the enzyme's active site. These findings suggest its potential as a lead compound for developing novel therapeutics for neurodegenerative disorders.

In addition to its neurological applications, recent preclinical studies have explored the anticancer properties of this compound. Research conducted by a team at the National Cancer Institute showed that it selectively inhibits the proliferation of certain cancer cell lines by disrupting mitochondrial function. The compound's ability to induce apoptosis in cancer cells while sparing normal cells makes it a promising candidate for further development in oncology.

The synthesis of [2-(2-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone has also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route, achieving an overall yield of 65%. This advancement is critical for facilitating large-scale production and subsequent clinical trials.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, its long-term safety profile and potential off-target effects require thorough investigation in animal models and, eventually, human trials.

In conclusion, [2-(2-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidin-1-yl]-phenyl-methanone (CAS: 1352514-53-4) represents a versatile scaffold with significant therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its translation into clinical applications.